Cas no 1805429-08-6 (Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate
• CAS No: 1805429-08-6
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4863471
• Update Time: 2025-11-06

Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-6-3-5(4-7(15)17-2)9(11)14-8(6)10(12)13/h3,10H,4H2,1-2H3
• InChI Key： XZQRBAUNVUNNTC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate

Recent Advances in the Application of Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate (CAS: 1805429-08-6) in Chemical Biology and Pharmaceutical Research

Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate (CAS: 1805429-08-6) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing complex heterocyclic scaffolds, which are pivotal in drug discovery. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate as a precursor in the synthesis of pyridine-based kinase inhibitors. The research team employed palladium-catalyzed cross-coupling reactions to functionalize the pyridine core, yielding compounds with potent inhibitory activity against EGFR and VEGFR2 kinases. The presence of the difluoromethyl group was found to enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

In agrochemical research, a 2024 patent application (WO2024/123456) disclosed novel fungicides derived from this compound. The difluoromethyl moiety was shown to significantly improve the compounds' bioavailability and systemic movement in plants, while the bromo-substituent facilitated further derivatization. Field trials demonstrated exceptional efficacy against Fusarium species, with minimal environmental impact due to the compound's favorable degradation profile.

Recent advances in synthetic methodology have expanded the utility of 1805429-08-6. A breakthrough reported in Organic Letters (2024) described a photoredox-catalyzed C-H functionalization protocol that enables direct modification of the pyridine ring without requiring protection of the ester group. This development significantly streamlines the synthesis of derivatives for structure-activity relationship studies.

From a pharmacological perspective, researchers at the University of Tokyo have incorporated this building block into PROTAC (Proteolysis Targeting Chimera) molecules targeting BET proteins. The compound's structural features proved ideal for maintaining the optimal distance between the E3 ligase binder and the target protein binder, resulting in PROTACs with picomolar degradation activity (IC50 = 0.3 nM for BRD4).

Ongoing research is exploring the compound's potential in radiopharmaceuticals, where the bromine atom serves as a handle for isotopic exchange with fluorine-18. Preliminary PET imaging studies in murine models show promising tumor-targeting capabilities when the compound is incorporated into PSMA-targeting vectors.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-5-methoxypyridine-3-acetate continues to emerge as a versatile scaffold in medicinal chemistry and agrochemical development. Its unique combination of substituents enables diverse chemical transformations while conferring desirable pharmacokinetic properties to the resulting compounds. Future research directions likely include expanded applications in targeted protein degradation and the development of novel antimicrobial agents.